GRIA1
Target Description
GRIA1 (Glutamate Ionotropic Receptor AMPA Type Subunit 1) encodes the GluA1 subunit of AMPA receptors, which are ligand-gated ion channels mediating fast excitatory synaptic transmission in the central nervous system. GluA1-containing AMPA receptors play critical roles in synaptic plasticity, learning, and memory. Dysregulation of GRIA1 is implicated in various neurological and psychiatric disorders, including epilepsy, depression, schizophrenia, and neurodegenerative diseases, making it a significant therapeutic target for novel drug development.
Related Compounds
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5,6-Dihydropyridin-2(1H)-one
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Aporheine
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Foresaconitine
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戈米辛D
Gomisin D
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北美黄连碱
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L-Stepholidine
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L-Tetrahydropalmatine
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Alliin
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红景天苷
Salidroside
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Senegenin
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Encecalin
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L-Quisqualic Acid
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Paroxetine Impurity A Hydrochloride salt
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Valerenic acid
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Orobol
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阿尔茨海默病
Alzheimer's Disease
帕金森病
Parkinson's Disease
焦虑
Anxiety
药物依赖
Drug Dependence
癫痫
Epilepsy
神经退行性疾病
Neurodegenerative disease
抑郁症
Depression
缺血性脑卒中
Ischemic Stroke
多发性硬化症
Multiple Sclerosis
成瘾障碍
Addiction
急性中毒
Acute Toxicity
肌阵挛
Myoclonus
急性中毒性脑病
Acute Toxic Encephalopathy
创伤后应激障碍
Post-Traumatic Stress Disorder
脑缺血/缺血性脑卒中
Cerebral Ischemia / Ischemic Stroke
神经系统损伤
Neural Injury
痉挛性疾病
Spasticity